3-Methoxy-1-methyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C13H18F3N3O3/c1-18-7-10(11(17-18)21-2)12(20)19(8-13(14,15)16)9-3-5-22-6-4-9/h7,9H,3-6,8H2,1-2H3
• InChI Key: AEJYAQGXMXHXMO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)N(CC(F)(F)F)C2CCOCC2
• Molecular Formula: C13H18F3N3O3
• Molecular Weight: 321.30 g/mol

Description

3-Methoxy-1-methyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)pyrazole-4-carboxamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as 'compound X' in scientific literature.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of novel pyrazole derivatives, including structures similar to 3-Methoxy-1-methyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)pyrazole-4-carboxamide, have been reported. These studies focus on the development of compounds with potential cytotoxic activities against cancer cells. For instance, a study outlined the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, demonstrating in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Crystal Structure Analysis

• Studies have elucidated the crystal structures of compounds structurally related to 3-Methoxy-1-methyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)pyrazole-4-carboxamide. These analyses help in understanding the molecular geometries and potential interactions that could influence biological activities. For example, one research provided insights into the crystal structure of a novel pyrazole derivative, highlighting its stable conformation and potential for further biological applications (Kumara et al., 2018).

Antimicrobial and Antifungal Activities

• Several studies have synthesized pyrazole derivatives to evaluate their antimicrobial and antifungal activities. These compounds, including those structurally related to 3-Methoxy-1-methyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)pyrazole-4-carboxamide, have shown varying degrees of activity against different bacterial and fungal strains. For instance, research into the antimicrobial activity of new 3-Hydroxy-6-methyl-4-oxo-4H-pyran-2-carboxamide derivatives described significant antibacterial effects against several pathogens (Aytemi̇r, Erol, Hider, & Özalp, 2003).

Herbicidal Activity

• The herbicidal activity of pyrazole-4-carboxamide derivatives has been explored, with specific compounds demonstrating effectiveness against various weeds while maintaining crop safety. This research highlights the agricultural applications of pyrazole derivatives, offering insights into their potential as selective herbicides (Ohno et al., 2004).

Antifungal Activity and Structure-Activity Relationships

• Novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides have been synthesized and tested for their antifungal activities, with some compounds displaying higher activity than commercial fungicides. This research supports the potential of pyrazole derivatives in developing new antifungal agents (Du et al., 2015).